Cas no 1309976-14-4 (1,2,3,4-Tetrahydro-quinolin-7-ylamine Hydrochloride)

• Product Name: 1,2,3,4-Tetrahydro-quinolin-7-ylamine Hydrochloride
• CAS No: 1309976-14-4
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• MDL: MFCD26743698
• CID: 1028650
• PubChem ID: 52988228
• Update Time: 2025-04-20

1,2,3,4-Tetrahydro-quinolin-7-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroquinolin-7-amine hydrochloride
• 1,2,3,4-Tetrahydro-quinolin-7-ylaMine hydrochloride
• 1,2,3,4-Tetrahydro-quinolin-7-ylamine dihydrochloride
• SCHEMBL19743521
• SB32767
• NS-02675
• 1,2,3,4-tetrahydroquinolin-7-amine;dihydrochloride
• DS-020773
• 1,2,3,4-Tetrahydroquinolin-7-aminedihydrochloride
• MFCD19380074
• 7-Quinolinamine, 1,2,3,4-tetrahydro-, hydrochloride (1:2)
• 1309976-14-4
• 1,2,3,4-Tetrahydroquinolin-7-amine dihydrochloride
• CS-0100209
• AKOS015948156
• 1,2,3,4-Tetrahydro-quinolin-7-ylamine Hydrochloride

• MDL： MFCD26743698
• Inchi： 1S/C9H12N2.2ClH/c10-8-4-3-7-2-1-5-11-9(7)6-8;;/h3-4,6,11H,1-2,5,10H2;2*1H
• InChI Key： DMTSIWISKUOANV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=C(C=CC=2CCC1)N

Computed Properties

• Exact Mass: 220.0534038g/mol
• Monoisotopic Mass: 220.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

1,2,3,4-Tetrahydro-quinolin-7-ylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)